Cas no 93080-09-2 (Cytidine, 4'-thio-)

Cytidine, 4'-thio- structure

Product Name:Cytidine, 4'-thio-

CAS No:93080-09-2

MF:C₉H₁₃N₃O₄S

MW:259.282220602036

CID:2950598

PubChem ID:22873853

Update Time:2024-03-01

Cytidine, 4'-thio- Chemical and Physical Properties

Names and Identifiers

- 4'-硫代胞苷
- Cytidine, 4'-thio-
- 4'-thiocytidine
- 1-(4-thio-beta-d-ribofuranosyl)cytosine
- 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidin-2-one
- 4'-O-Thiacytidine
- A855679
- 4′-Thiocytidine (ACI)
- Inchi： 1S/C9H13N3O4S/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7-,8-/m1/s1
- InChI Key： GAKJJSAXUFZQTL-XVFCMESISA-N
- SMILES： O[C@@H]1[C@H](O)[C@@H](CO)S[C@H]1N1C=CC(N)=NC1=O

Computed Properties

Exact Mass: 259.06267708g/mol
Monoisotopic Mass: 259.06267708g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 145

Experimental Properties

Density: 1.90±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (2.9 g/l) (25 º C),

Cytidine, 4'-thio- Production Method

Production Method 1

93080-09-2

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water ; overnight, rt
1.2 Reagents: Ammonia Solvents: Methanol ; 24 h, 40 °C

Reference

: Chemical synthesis of 4'-thio and 4'-sulfinyl pyrimidine nucleoside analogues

Guinan, Mieke; Huang, Ningwu; Hawes, Chris S.; Lima, Marcelo A.; Smith, Mark; et al, Organic & Biomolecular Chemistry, 2022, 20(7), 1401-1406

Production Method 2

2072145-30-1

93080-09-2

Reaction Conditions

1.1 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; rt
1.2 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane ; rt
1.3 Reagents: Ammonia Solvents: Methanol ; 40 °C

Reference

: Synthesis and anticancer evaluation of 4'-thio and 4'-sulfinyl pyrimidine nucleoside analogues

Guinan, Mieke; Huang, Ningwu; Hawes, Chris; Lima, Marcelo; Smith, Mark; et al, ChemRxiv, 2021, 1, 1-9

Production Method 3

291758-17-3

93080-09-2

Reaction Conditions

1.1 Reagents: Ammonium fluoride Solvents: Methanol
1.2 Reagents: Sodium methoxide Solvents: Methanol

Reference

: The Stereoselective Synthesis of 4'-β-Thioribonucleosides via the Pummerer Reaction

Naka, Takashi; Minakawa, Noriaki; Abe, Hiroshi; Kaga, Daisuke; Matsuda, Akira, Journal of the American Chemical Society, 2000, 122(30), 7233-7243

Production Method 4

875753-51-8

93080-09-2

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Methanol , Water
1.2 Reagents: Dowex 50W Solvents: Methanol

Reference

: A practical synthesis of 4'-thioribonucleosides

Yoshimura, Yuichi; Kuze, Tetsuya; Ueno, Mari; Komiya, Fumiko; Haraguchi, Kazuhiro; et al, Tetrahedron Letters, 2006, 47(4), 591-594

Production Method 5

1566538-80-4

93080-09-2

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 1 h, rt; overnight, rt

Reference

: Preparation of intermediates for the synthesis of 1-(2-deoxy-2-fluoro-4-thio-β-d-arabinofuranosyl)cytosine and thionucleosides

, World Intellectual Property Organization, , ,

Production Method 6

780760-02-3

93080-09-2

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ; 16 h, rt
1.2 Reagents: Acetic anhydride , 4-(Dimethylamino)pyridine Solvents: Pyridine

Reference

: Synthesis and physical and physiological properties of 4'-thio-RNA: application to post-modification of RNA aptamer toward NF-κB

Hoshika, Shuichi; Minakawa, Noriaki; Matsuda, Akira, Nucleic Acids Research, 2004, 32(13), 3815-3825

Production Method 7

93080-09-2

Reaction Conditions

Reference

: Thionucleosides as antiviral agents

, World Intellectual Property Organization, , ,

Production Method 8

93080-09-2

Reaction Conditions

Reference

: A new synthesis of some 4'-thio-D-ribonucleosides and preliminary enzymic evaluation

Leydier, Claudine; Bellon, Laurent; Barascut, Jean-Louis; Deydier, John; Maury, Georges; et al, Nucleosides & Nucleotides, 1994, 13(10), 2035-50